Cas no 56187-09-8 (HEXACYCLEN TRISULFATE)

• Product Name: HEXACYCLEN TRISULFATE
• CAS No: 56187-09-8
• MF: C₁₂H₃₆N₆O₁₂S₃
• MW: 552.642239570618
• CID: 375843
• PubChem ID: 24851622
• Update Time: 2025-04-19

HEXACYCLEN TRISULFATE Chemical and Physical Properties

Names and Identifiers

• HEXACYCLEN TRISULFATE
• 1,4,7,10,13,16-Hexaazacyclooctadecane Trisulfate
• HEXACYCLEN TRISULFATE
• 1,4,7,10,13,16-hexaazacyclooctadecane sulfuric acid salt
• 1,4,7,10,13,16-hexaazacyclooctadecane trisulfate salt
• 1,4,7,10,13,16-hexaazacyclooctadecane trisulfuric acid
• 1,4,7,10,13,16-hexaazacyclooctadecane*3H2SO4
• hexaaza-18-crown-6 sulfuric acid salt
• HEXAAZA-18-CROWN-6 TRISULFATE
• hexacyclen sulfuric acid salt
• Hexacyclen trisulfate salt
• KRYPTOFIX 22 AZA TRISULFATE
• 1,4,7,10,13,16-hexazacyclooctadecane;sulfuric acid
• 56187-09-8
• Sulfuric acid--1,4,7,10,13,16-hexaazacyclooctadecane (3/1)
• DTXSID10971575
• FT-0640363
• Hexacyclen trisulfate salt, technical, >=90% (CHN)
• 1,4,7,10,13,16-hexaazacyclooctadecane tris(sulfate)
• Hexacyclen (trisulfate)
• DB-052860
• CS-0997572
• HY-W034566A

• MDL： MFCD00013154
• Inchi： 1S/C12H30N6.3H2O4S/c1-2-14-5-6-16-9-10-18-12-11-17-8-7-15-4-3-13-1;3*1-5(2,3)4/h13-18H,1-12H2;3*(H2,1,2,3,4)
• InChI Key： UXVDKNLOZWKLJC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.S(=O)(=O)(O)O.N1CCNCCNCCNCCNCCNCC1

Computed Properties

• Exact Mass: 552.15500
• Monoisotopic Mass: 552.15533413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 340

Experimental Properties

• Color/Form: Beige crystal
• PSA: 321.12000
• LogP: 0.79440
• Solubility: Not available

HEXACYCLEN TRISULFATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：3-10
• RTECS：MK9330000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• HazardClass：8
• PackingGroup：III